Cas no 726157-04-6 (N-4,5-bis(4-methylphenyl)-1,3-thiazol-2-yl-2-chloroacetamide)

N-4,5-bis(4-methylphenyl)-1,3-thiazol-2-yl-2-chloroacetamide structure
726157-04-6 structure
Product Name:N-4,5-bis(4-methylphenyl)-1,3-thiazol-2-yl-2-chloroacetamide
CAS No:726157-04-6
MF:C19H17ClN2OS
MW:356.869082212448
MDL:MFCD03964195
CID:843988
PubChem ID:3763861
Update Time:2025-04-19

N-4,5-bis(4-methylphenyl)-1,3-thiazol-2-yl-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-N-(4,5-DI-P-TOLYL-THIAZOL-2-YL)-ACETAMIDE
    • N-4,5-bis(4-methylphenyl)-1,3-thiazol-2-yl-2-chloroacetamide
    • AKOS000115655
    • J-509075
    • C19H17ClN2OS
    • 726157-04-6
    • Z56881221
    • N-[bis(4-methylphenyl)-1,3-thiazol-2-yl]-2-chloroacetamide
    • 2-Chloro-N-(4,5-di-p-tolylthiazol-2-yl)acetamide
    • EN300-01876
    • N-[4,5-bis(4-methylphenyl)-1,3-thiazol-2-yl]-2-chloroacetamide
    • G38489
    • MDL: MFCD03964195
    • Inchi: 1S/C19H17ClN2OS/c1-12-3-7-14(8-4-12)17-18(15-9-5-13(2)6-10-15)24-19(22-17)21-16(23)11-20/h3-10H,11H2,1-2H3,(H,21,22,23)
    • InChI Key: SLSYUZOHVBOZMU-UHFFFAOYSA-N
    • SMILES: ClCC(NC1=NC(C2C=CC(C)=CC=2)=C(C2C=CC(C)=CC=2)S1)=O

Computed Properties

  • Exact Mass: 356.0750120g/mol
  • Monoisotopic Mass: 356.0750120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 70.2Ų

N-4,5-bis(4-methylphenyl)-1,3-thiazol-2-yl-2-chloroacetamide Pricemore >>

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N-4,5-bis(4-methylphenyl)-1,3-thiazol-2-yl-2-chloroacetamide Related Literature

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